Cas no 2228498-51-7 (tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2228498-51-7
• MF: C₁₂H₁₉F₂N₃O₂S
• MW: 307.359968423843
• CID: 5842356
• PubChem ID: 165680260
• Update Time: 2025-10-28

tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate
• tert-butyl N-[5-(2-amino-1,1-difluoropropan-2-yl)-4-methyl-1,3-thiazol-2-yl]carbamate
• EN300-1886486
• 2228498-51-7

• Inchi： 1S/C12H19F2N3O2S/c1-6-7(12(5,15)8(13)14)20-9(16-6)17-10(18)19-11(2,3)4/h8H,15H2,1-5H3,(H,16,17,18)
• InChI Key： CLPUAVGQANNNDY-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C(C)(C(F)F)N

Computed Properties

• Exact Mass: 307.11660436g/mol
• Monoisotopic Mass: 307.11660436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate

tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228498-51-7, known as tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a thiazole ring system and a tert-butyl group, making it a versatile building block for advanced chemical synthesis.

The thiazole ring system in this compound plays a crucial role in its chemical reactivity and stability. Thiazoles are five-membered heterocycles containing sulfur and nitrogen atoms, which are known for their ability to participate in various chemical reactions. The presence of the tert-butyl group further enhances the compound's stability and solubility properties, making it suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the potential of tert-butyl N-substituted thiazole derivatives in drug discovery. For instance, researchers have explored the use of this compound as a precursor for bioactive molecules targeting specific enzyme systems. The amino group present in the structure allows for further functionalization, enabling the creation of bioisosteric replacements or prodrugs with improved pharmacokinetic profiles.

In the field of agrochemistry, this compound has shown promise as a lead molecule for developing novel pesticides and herbicides. The combination of the thiazole ring and the amino group provides a unique electronic environment that can interact with biological targets such as pest receptors or enzymes involved in plant growth regulation. This makes it a valuable candidate for sustainable agricultural solutions.

From a synthetic perspective, the preparation of tert-butyl N-substituted thiazole carbamates involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the thiazole ring through condensation reactions between appropriate sulfur-containing precursors and nitrogen-containing compounds. Subsequent steps involve functionalization to introduce the tert-butyl group and other substituents.

The latest advancements in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly adopting environmentally friendly methods such as microwave-assisted synthesis or catalytic processes to minimize waste and improve efficiency. These approaches not only reduce the environmental footprint but also enhance the scalability of production processes.

In terms of applications beyond traditional chemistry, this compound has found niche uses in materials science. For example, it has been investigated as a component in advanced polymer systems where its structural rigidity and electronic properties contribute to improved mechanical or electrical performance. Additionally, its ability to form stable complexes with metal ions makes it a candidate for coordination polymers or metal-organic frameworks (MOFs).

Looking ahead, the continued exploration of tert-butyl N-substituted thiazole carbamates is expected to yield new insights into their potential applications. Ongoing research is focused on optimizing their bioavailability for pharmaceutical applications and enhancing their stability for use in harsh environmental conditions. Furthermore, computational chemistry tools are being leveraged to predict new reactivity patterns and design more efficient synthetic pathways.

In conclusion, tert-butyl N-substituted thiazole carbamates represent a class of compounds with diverse applications across multiple disciplines. Their unique structural features and reactivity make them invaluable tools for chemists seeking innovative solutions in drug development, agrochemistry, and materials science. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing scientific knowledge and technological innovation.